Rhodium (5per cent on Alumina)

• CAS No.: 7440-16-6
• Product Name: Rhodium (5per cent on Alumina)
• Molecular Formula: Rh
• Molecular Weight: 102.9055 g/mol
• IUPAC Name: rhodium
• Standard InChI: InChI=1S/Rh
• Standard InChIKey: MHOVAHRLVXNVSD-UHFFFAOYSA-N
• SMILES: [Rh]
• Canonical SMILES: [Rh]
• Boiling Point: 6741 °F at 760 mm Hg (NIOSH, 2016); 3695 °C; 6741°F
• Colorform: Silvery-white, soft, ductile, malleable metal; face-centered cubic structure; ...In air, it occurs in the form of gray fume or dust.
• Density: 12.41 (metal) (NIOSH, 2016); 12.41 g/cu cm @ 20 °C; 12.4 g/cm³; 12.41 (metal)
• Melting Point: 3571 °F (NIOSH, 2016); 1964 °C; 1965 °C; 3571°F
• Physical Description: Rhodium metal fume is a reddish-gray to black dust-like powder. mp: 1966° C, bp: 3727°C. Insoluble in water. Bulk rhodium is a white or blueish-white, hard, ductile, malleable metal. The appearance and other properties of insoluble Rh compounds varies depending upon the specific compound.; DryPowder, OtherSolid; GREY-TO-BLACK POWDER.; Appearance and odor vary depending upon the specific soluble rhodium compound.; Metal: White, hard, ductile, malleable solid with a bluish-gray luster.
• Description: Rhodium is an element with atomic symbol Rh, atomic number 45, and atomic weight 102.905.; Rhodium metal fume is a reddish-gray to black dust-like powder. mp: 1966° C, bp: 3727°C. Insoluble in water. Bulk rhodium is a white or blueish-white, hard, ductile, malleable metal. The appearance and other properties of insoluble Rh compounds varies depending upon the specific compound.; Rhodium atom is a cobalt group element atom of atomic number 45.
• Shelf Life: Absorbs oxygen when melted; at a red heat is slowly oxidized to the sesquioxide.; Converted to trihalide by chlorine or bromine at a red heat; not attacked by fluorine.
• Solubility: Insoluble (NIOSH, 2016); Insoluble in acids and aqua regia; soluble in fused potassium bisulfate.; Insoluble in hot or cold water; soluble in concentrations of sulfuric acid and in sulfuric acid + hydrochloric acid.; Solubility in water: none; Insoluble
• Synonyms: Rhodium (nanoparticles); Rhodium Black; Rhodium-103
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 1 Pa @ 2015 °C; 10 Pa @ 2223 °C; 100 Pa @ 2476 °C; 1 kPa @ 2790 °C; 10 kPa @ 3132 °C; 100 kPa @ 3724 °C; 0 mmHg (approx)
• PubChem Compound: 23948
• Last Modified: Nov 11 2021